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Compound of Interest

Compound Name: 4-(2-Chloroethyl)morpholine

Cat. No.: B1582488 Get Quote

Technical Guide: 4-(2-Chloroethyl)morpholine
Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties and

handling of 4-(2-chloroethyl)morpholine hydrochloride (CAS No: 3647-69-6), a key

intermediate in the synthesis of various pharmaceuticals.

Physicochemical Properties
4-(2-Chloroethyl)morpholine hydrochloride is a hygroscopic crystalline solid.[1][2][3] Its

appearance is consistently reported as a white to off-white or beige powder or crystals.[1][4][5]

[6] The compound is soluble in water and methanol.[1][7][8]
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Property Value References

CAS Number 3647-69-6 [1][4][9][10]

Molecular Formula C6H13Cl2NO [1][3][8]

Molecular Weight 186.08 g/mol [1][3][10]

Appearance
White to off-white/beige

crystalline powder
[1][4][5][6][11]

Melting Point
180-186 °C (with

decomposition)
[1][2][4][10][12][13][14]

Solubility Soluble in water and methanol [1][7][8]

Purity Typically >97.0% [6][10]

Moisture Content (KF) NMT 0.50% [4]

Synthetic Utility
4-(2-Chloroethyl)morpholine hydrochloride serves as a crucial building block in the synthesis

of a range of biologically active molecules. It is a key intermediate for pharmaceuticals such as

floredil, morinamide, nimorazole, and pholcodine.[1][4][5] Furthermore, its reactive chloroethyl

group makes it a valuable reagent in the development of potential DNA cross-linking antitumor

agents and synthetic opiate analogues.[1][5]
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Caption: Synthetic pathways of 4-(2-Chloroethyl)morpholine HCl.

Experimental Protocols
Determination of Melting Point
The melting point of 4-(2-chloroethyl)morpholine hydrochloride is determined using a

standard capillary melting point apparatus.

Methodology:

Sample Preparation: A small amount of the dry, crystalline compound is packed into a

capillary tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus.

Heating: The sample is heated at a steady rate of 1-2 °C per minute near the expected

melting point.
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Observation: The temperature at which the substance first begins to melt (onset) and the

temperature at which the substance is completely molten (clear point) are recorded. The

range between these two temperatures is the melting range. For 4-(2-
chloroethyl)morpholine hydrochloride, melting is accompanied by decomposition, which

may be observed as darkening or gas evolution.[1][2][10][13]
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Caption: General workflow for chemical characterization.

Safety and Handling
4-(2-Chloroethyl)morpholine hydrochloride is classified as a hazardous substance.[4][7] It is

toxic if swallowed, harmful in contact with skin, and causes severe skin burns and eye damage.

[3][7][13][15] It may also cause an allergic skin reaction.[7][15] Appropriate personal protective

equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when

handling this compound.[12][16] Work should be conducted in a well-ventilated area or a fume

hood.[12] Store the compound in a cool, dry, and well-ventilated place, away from moisture and

strong oxidizing agents, as it is hygroscopic.[1][8][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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